Cas no 41663-58-5 (3-propanoyl-1,3-thiazolidine-4-carboxylic Acid)

• Product Name: 3-propanoyl-1,3-thiazolidine-4-carboxylic Acid
• CAS No: 41663-58-5
• MF: C₇H₁₁NO₃S
• MW: 189.232140779495
• CID: 3313020
• PubChem ID: 17978711
• Update Time: 2025-05-20

3-propanoyl-1,3-thiazolidine-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-THIAZOLIDINECARBOXYLIC ACID, 3-(1-OXOPROPYL)-
• 3-propanoyl-1,3-thiazolidine-4-carboxylic Acid
• SCHEMBL6051964
• 3-propanoyl-1,3-thiazolidine-4-carboxylicacid
• 41663-58-5
• Z316101256
• AKOS026728916
• AKOS000167683
• EN300-68222

• Inchi： 1S/C7H11NO3S/c1-2-6(9)8-4-12-3-5(8)7(10)11/h5H,2-4H2,1H3,(H,10,11)
• InChI Key： YRPJCLHVMRYOQF-UHFFFAOYSA-N
• SMILES： S1CC(C(O)=O)N(C(=O)CC)C1

Computed Properties

• Exact Mass: 189.04596439Da
• Monoisotopic Mass: 189.04596439Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 82.9Ų

3-propanoyl-1,3-thiazolidine-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-propanoyl-1,3-thiazolidine-4-carboxylic Acid

3-Propanoyl-1,3-Thiazolidine-4-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 41663-58-5, known as 3-propanoyl-1,3-thiazolidine-4-carboxylic acid, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of thiazolidinones, which are widely studied for their potential applications in drug development and material science. The thiazolidine ring system is a key structural feature of this compound, contributing to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of 3-propanoyl-1,3-thiazolidine-4-carboxylic acid in the development of bioactive molecules. Researchers have explored its role as a precursor for synthesizing various pharmacologically active compounds. For instance, the molecule has been used in the synthesis of inhibitors for certain enzymes, such as proteases and kinases, which are critical targets in the treatment of diseases like cancer and inflammatory disorders.

The synthesis of 3-propanoyl-1,3-thiazolidine-4-carboxylic acid involves a series of well-established organic reactions. The core thiazolidine ring is typically formed through a cyclization process involving an amine and a thioamide or related sulfur-containing compound. The introduction of the propanoyl group and the carboxylic acid moiety occurs at specific stages of the synthesis, ensuring precise control over the final product's structure and properties.

One of the most promising applications of this compound lies in its potential as a building block for peptide-based drugs. The thiazolidine ring provides a rigid structure that can enhance the stability and bioavailability of peptide molecules. Additionally, the carboxylic acid group offers versatility in further chemical modifications, enabling researchers to tailor the molecule for specific therapeutic purposes.

Recent advancements in computational chemistry have also shed light on the electronic properties and reactivity of 3-propanoyl-1,3-thiazolidine-4-carboxylic acid. Quantum mechanical studies have revealed that the molecule exhibits favorable electronic transitions, making it a potential candidate for applications in optoelectronics and sensor technologies. These findings underscore the compound's versatility across multiple scientific disciplines.

In terms of biological activity, 3-propanoyl-1,3-thiazolidine-4-carboxylic acid has shown moderate inhibitory effects against certain bacterial strains. This suggests its potential as an antimicrobial agent or as a lead compound for developing more potent antibiotics. However, further research is required to fully understand its mechanism of action and to optimize its pharmacokinetic properties.

The structural uniqueness of this compound also makes it an interesting subject for studying stereochemistry and conformational analysis. Researchers have employed techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to investigate the spatial arrangement of atoms within the molecule. These studies provide valuable insights into how slight changes in molecular geometry can influence biological activity.

From an industrial perspective, the synthesis and characterization of 3-propanoyl-1,3-thiazolidine-4-carboxylic acid are scalable processes that can be adapted for large-scale production. Its stability under various reaction conditions makes it suitable for use in both academic research and industrial applications. Furthermore, its compatibility with common organic solvents and reagents facilitates its integration into existing synthetic workflows.

In conclusion, 3-propanoyl-1,3-thiazolidine-4-carboxylic acid is a versatile compound with significant potential in drug discovery and materials science. Its unique chemical structure, combined with recent advances in synthetic methodologies and computational modeling, positions it as a valuable tool for researchers across diverse fields. As ongoing studies continue to uncover new applications and properties, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.